Cas no 13921-09-0 ([(Pentan-3-yl)sulfanyl]benzene)

• Product name: [(Pentan-3-yl)sulfanyl]benzene
• CAS No: 13921-09-0
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 2773802
• PubChem ID: 15396692

[(Pentan-3-yl)sulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(Pentan-3-yl)sulfanyl]benzene
• 13921-09-0
• DTXSID60572359
• SCHEMBL6845929

• Inchi： InChI=1S/C11H16S/c1-3-10(4-2)12-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： WRLMRVQFJNCVFN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 180.09727168Da
• Monoisotopic Mass: 180.09727168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 4.3